Cas no 1398507-08-8 (4-((4-Amino-6-chloropyrimidin-2-yl)amino)benzonitrile)

4-((4-Amino-6-chloropyrimidin-2-yl)amino)benzonitrile is a heterocyclic compound featuring a pyrimidine core substituted with an amino group and a chlorine atom, further linked to a benzonitrile moiety via an amino bridge. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of reactive functional groups (amino, chloro, and nitrile) allows for selective modifications, enabling its use in the development of biologically active molecules. Its well-defined chemical properties and stability under controlled conditions make it suitable for research and industrial-scale synthesis. The compound is typically handled under inert conditions to preserve its reactivity and purity.

4-((4-Amino-6-chloropyrimidin-2-yl)amino)benzonitrile structure

1398507-08-8 structure

Product Name:4-((4-Amino-6-chloropyrimidin-2-yl)amino)benzonitrile

CAS No:1398507-08-8

MF:C₁₁H₈ClN₅

MW:245.667719841003

MDL:MFCD24682776

CID:1090296

PubChem ID:71465001

Update Time:2025-06-07

4-((4-Amino-6-chloropyrimidin-2-yl)amino)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-((4-Amino-6-chloropyrimidin-2-yl)amino)benzonitrile
- 4-(4-amino-6-chloropyrimidin-2-ylamino)benzonitrile
- 4-[(4-amino-6-chloro-2-pyrimidinyl)amino]Benzonitrile
- 4-[(4-amino-6-chloropyrimidin-2-yl)amino]benzonitrile
- AK142709
- Benzonitrile, 4-[(4-amino-6-chloro-2-pyrimidinyl)amino]-
- WIFUACDBVMFQGM-UHFFFAOYSA-N
- AX8282519
- X6601
- YFC50708
- SB60778
- s10210
- DA-21827
- 1398507-08-8
- DTXSID60856126
- AKOS022175228
- AS-70091
- CHEMBL4066948
- SCHEMBL13730341
- MFCD24682776
- CS-0157470
- MDL： MFCD24682776
- Inchi： 1S/C11H8ClN5/c12-9-5-10(14)17-11(16-9)15-8-3-1-7(6-13)2-4-8/h1-5H,(H3,14,15,16,17)
- InChI Key： WIFUACDBVMFQGM-UHFFFAOYSA-N
- SMILES： ClC1C=C(N)N=C(N=1)NC1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 245.0468230g/mol
Monoisotopic Mass: 245.0468230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 87.6
XLogP3: 2.4

4-((4-Amino-6-chloropyrimidin-2-yl)amino)benzonitrile Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

4-((4-Amino-6-chloropyrimidin-2-yl)amino)benzonitrile Pricemore >>

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